Cas no 1805372-77-3 (3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1805372-77-3
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4861974
• Update Time: 2025-06-12

3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-3-1-2(4(9)10)5(12)11-6(3)15(8,13)14/h1,4H,(H,11,12)
• InChI Key： OWTMOBFVOWIROJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(NC=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6

Additional information on 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride

Introduction to 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805372-77-3)

3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805372-77-3) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride is composed of a pyridine ring substituted with a bromo group, a difluoromethyl group, a hydroxyl group, and a sulfonyl chloride moiety. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the exploration of halogenated pyridines has been a focal point in the design and synthesis of new drugs. The bromo group in 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride can serve as a versatile handle for further functionalization, enabling the introduction of additional substituents that can modulate the compound's pharmacological properties. This flexibility is particularly valuable in the optimization of lead compounds during drug discovery processes.

The difluoromethyl group is known for its ability to enhance metabolic stability and improve the pharmacokinetic profile of drug candidates. This feature is crucial in the development of orally bioavailable drugs, as it can help reduce metabolic degradation and prolong the half-life of the therapeutic agent. The incorporation of difluoromethyl groups has been successfully demonstrated in several clinically approved drugs, highlighting its significance in pharmaceutical research.

The hydroxyl group in 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride provides an additional site for chemical modification, allowing for the introduction of various functional groups that can influence the compound's solubility, binding affinity, and overall biological activity. This versatility makes it an ideal starting material for combinatorial chemistry approaches, where multiple derivatives can be rapidly synthesized and screened for their potential therapeutic effects.

The sulfonyl chloride moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions with a variety of nucleophiles. This reactivity enables the formation of sulfonamide derivatives, which are important classes of compounds with diverse biological activities. Sulfonamides have been widely used in the treatment of bacterial infections and have shown promise in other therapeutic areas such as cancer and neurodegenerative diseases.

In the context of medicinal chemistry, 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride has been investigated as a potential scaffold for the development of new antiviral agents. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viral pathogens, including influenza viruses and coronaviruses. The ability to modulate viral replication through specific interactions with viral proteins or host cell factors makes these compounds promising candidates for further preclinical and clinical evaluation.

Beyond its applications in antiviral research, 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride has also shown potential in the field of cancer therapeutics. Preclinical studies have indicated that derivatives of this compound can inhibit key signaling pathways involved in cancer progression, such as PI3K/AKT and MAPK pathways. By targeting these pathways, these compounds may offer new strategies for treating various types of cancer, particularly those that are resistant to conventional therapies.

The synthesis of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride typically involves multistep procedures that require careful control over reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and directed ortho-metallation strategies, have been employed to optimize the synthesis process. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805372-77-3) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and reactivity profile make it an ideal candidate for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in modern drug discovery efforts.